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For Researchers, Scientists, and Drug Development Professionals

Introduction: The Genesis of a Hybrid Antioxidant
The development of Potassium Ascorbyl Tocopheryl Phosphate (PATP) stems from a

foundational understanding of the synergistic relationship between two powerhouse

antioxidants: Vitamin C (L-ascorbic acid) and Vitamin E (α-tocopherol). While Vitamin E is a

potent lipid-soluble antioxidant that protects cell membranes from lipid peroxidation, it is

consumed in the process. Vitamin C, a water-soluble antioxidant, can regenerate the oxidized

Vitamin E, restoring its antioxidant capacity. This synergistic interplay provides a more robust

defense against oxidative stress.

However, the inherent instability of both L-ascorbic acid and α-tocopherol in cosmetic

formulations, particularly their susceptibility to oxidation upon exposure to air and light, has

long posed a challenge for formulators. This led to the exploration of more stable derivatives.

PATP was engineered as a solution, a unique molecule that covalently links ascorbic acid and

tocopherol through a phosphate bridge. This structure not only enhances stability in aqueous

solutions but also delivers both vitamins to the skin in a single, bioavailable entity.[1][2][3] As a

salt, the potassium counter-ion further ensures its water-solubility.

This technical guide provides a comprehensive overview of the discovery, synthesis, and

biological activity of Potassium Ascorbyl Tocopheryl Phosphate, offering valuable insights

for researchers and professionals in the field of dermatology and drug development.
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Chemical and Physical Properties
Potassium Ascorbyl Tocopheryl Phosphate is the potassium salt of a phosphate diester of

ascorbic acid and tocopherol. Its chemical structure combines the active cores of both vitamins.

Property Value Source

IUPAC Name

potassium;[(2R)-2-[(1S)-1,2-

dihydroxyethyl]-3-hydroxy-5-

oxo-2H-furan-4-yl]

[(2R)-2,5,7,8-tetramethyl-2-

[(4R,8R)-4,8,12-

trimethyltridecyl]-3,4-

dihydrochromen-6-yl]

phosphate

PubChem

CAS Number 127061-56-7 PubChem

Molecular Formula C₃₅H₅₆KO₁₀P PubChem

Molecular Weight 706.9 g/mol PubChem

Appearance

Off-white to beige powder

(inferred from related

compounds)

Inferred

Solubility Water-soluble [1][3]

Synthesis and Manufacturing
While specific, proprietary synthesis protocols for Potassium Ascorbyl Tocopheryl
Phosphate are not publicly detailed, a plausible synthetic route can be inferred from patent

literature for related phosphorylated vitamin derivatives. The synthesis is a multi-step process

that involves the protection of reactive groups, phosphorylation, and subsequent deprotection

and salt formation.

Inferred Synthesis Protocol
Step 1: Protection of Ascorbic Acid
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The hydroxyl groups at the 5- and 6-positions of L-ascorbic acid are protected, for example, by

forming an isopropylidene ketal, to prevent their reaction during phosphorylation.

Step 2: Phosphorylation

The protected L-ascorbic acid is reacted with a phosphorylating agent, such as phosphorus

oxychloride (POCl₃), in the presence of a base (e.g., pyridine) to form a phosphorochloridate

intermediate. This intermediate is then reacted with α-tocopherol to form the protected

phosphate diester.

Step 3: Deprotection and Hydrolysis

The protecting group on the ascorbic acid moiety is removed under acidic conditions. The

resulting diester is then hydrolyzed to yield the free ascorbyl tocopheryl phosphate.

Step 4: Salt Formation and Purification

The ascorbyl tocopheryl phosphate is neutralized with a potassium base, such as potassium

hydroxide (KOH), to form the potassium salt. The final product is then purified through

techniques like recrystallization or chromatography to yield Potassium Ascorbyl Tocopheryl
Phosphate.
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Inferred Synthesis Workflow
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Inferred MAPK Signaling Pathway Modulation
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Inferred NF-κB Signaling Pathway Modulation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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